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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of inter-laboratory performance in the analysis of

sodium carbonate, a crucial component in many pharmaceutical and chemical manufacturing

processes. Ensuring the accuracy and consistency of sodium carbonate purity and content

measurements across different laboratories is paramount for quality control and regulatory

compliance. This document presents data from an international key comparison study, details

the experimental protocols used, and illustrates the workflows and rationale behind such

comparative studies.

Data Presentation: Results from an International
Key Comparison
An international key comparison, CCQM-K173, was organized to assess the capabilities of

national metrology institutes (NMIs) in measuring the purity of sodium carbonate.[1][2] Nine

NMIs participated in this study, employing either coulometry or titrimetry as their analytical

method.[1][2] The results, as published by the Bureau International des Poids et Mesures

(BIPM), provide a valuable benchmark for the level of agreement that can be achieved

between competent laboratories.[3]
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The following table summarizes the results reported by the participating laboratories for the

amount content of bases expressed as sodium carbonate.

Table 1: Inter-laboratory Comparison Results for Sodium Carbonate (CCQM-K173)[3][4]

Participating
Laboratory
(NMI)

Country/Regio
n

Method
Reported
Value (mol/kg)

Standard
Uncertainty
(mol/kg)

INMETRO Brazil Titrimetry 9.4252 0.0129

SE

"Ukrmetrteststan

dard"

Ukraine Titrimetry 9.4269 0.0085

NMIJ Japan Coulometry 9.43042 0.00068

SMU Slovakia Coulometry 9.4306 0.00041

NIM China Coulometry 9.43082 0.00051

VNIIM Russia Coulometry 9.4332 0.00085

CENAM Mexico Coulometry 9.43386 0.00060

BAM Germany Titrimetry 9.4339 0.0017

CMI Czech Republic Titrimetry 9.4380 0.0032

Note: The key comparison reference value (xR) was calculated as 9.4320 mol/kg with a

standard uncertainty (uR) of 0.00114 mol/kg.[3][4]

Experimental Protocols
The following is a detailed methodology for the titrimetric determination of sodium carbonate

purity, a widely used and reliable method. This protocol is a composite based on established

standard procedures.[5][6]

Objective: To determine the percentage purity of a sodium carbonate sample by titration with a

standardized solution of hydrochloric acid.
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Materials and Reagents:

Anhydrous sodium carbonate (primary standard grade)

Concentrated hydrochloric acid (HCl)

Bromocresol green indicator solution

Distilled or deionized water

Analytical balance (readable to 0.1 mg)

Volumetric flasks (e.g., 250 mL, 500 mL)

Pipettes

Burette (50 mL)

Erlenmeyer flasks (250 mL)

Heating plate or Bunsen burner

Desiccator

Procedure:

Preparation of Standard 0.1 M HCl Solution:

Calculate the volume of concentrated HCl required to make 500 mL of an approximately

0.1 M solution.

In a fume hood, carefully add the calculated volume of concentrated HCl to a 500 mL

volumetric flask containing approximately 250 mL of distilled water.

Dilute to the mark with distilled water, stopper, and mix thoroughly. This solution must be

standardized.

Standardization of HCl Solution:
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Dry approximately 1.5-2.0 g of primary standard anhydrous sodium carbonate in a

weighing bottle at 105-110°C for at least one hour.[5] Cool in a desiccator.

Accurately weigh by difference three to four portions of the dried sodium carbonate, each

between 0.20-0.25 g, into separate 250 mL Erlenmeyer flasks.[5] Record the exact mass

of each.

Dissolve each sodium carbonate sample in approximately 100 mL of distilled water.[5]

Add 3-4 drops of bromocresol green indicator to one of the flasks. The solution should be

blue.[5]

Titrate with the prepared HCl solution until the color changes to an intermediate green.[5]

Gently boil the solution for 2-3 minutes.[5] The color should revert to blue as dissolved

CO2 is expelled.

Cool the flask to room temperature.

Continue titrating dropwise until the color changes from blue to a stable yellow endpoint.

Record the final burette reading.

Repeat the titration for the other sodium carbonate samples.

Calculate the molarity of the HCl solution for each trial and determine the average molarity.

Analysis of Unknown Sodium Carbonate Sample:

An unknown sample would be treated in the same manner as the primary standard in step

2 (weighing, dissolving, and titrating).

Titrate the dissolved unknown sample with the now-standardized HCl solution using the

same procedure with bromocresol green indicator and boiling.

Record the volume of HCl required to reach the endpoint.

Blank Determination:
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To account for any indicator error, a blank titration should be performed.

Titrate 100 mL of distilled water containing a small amount of sodium chloride and the

same amount of indicator as used in the sample titrations.

Subtract the average blank volume from the titration volumes of the standards and

samples.[5]

Calculations:

The reaction is: Na₂CO₃ + 2HCl → 2NaCl + H₂O + CO₂

From the stoichiometry, 1 mole of sodium carbonate reacts with 2 moles of hydrochloric

acid.

The percentage purity of the sodium carbonate sample can be calculated using the

volume and molarity of the standardized HCl and the mass of the unknown sample.

Mandatory Visualization
The following diagrams illustrate the experimental workflow and the logical framework of inter-

laboratory comparisons.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://coryw.people.charleston.edu/Titrimetric%20Determination%20of%20Sodium%20Carbonate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15948890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Standardization

Sample Analysis

Dry Primary Standard
Na₂CO₃

Weigh 3-4 portions
of dried Na₂CO₃

Prepare ~0.1 M HCl
Solution

Titrate with HCl to
Green Endpoint

Dissolve in H₂O &
add Indicator

Boil, Cool, and
Continue Titration
to Yellow Endpoint

Calculate Molarity
of HCl

Dissolve and Titrate
with Standardized HCl
(Same Procedure as F)

Weigh Unknown
Na₂CO₃ Sample

Calculate % Purity
of Unknown

Click to download full resolution via product page

Caption: Experimental workflow for the titrimetric analysis of sodium carbonate.
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Caption: Logical flow of inter-laboratory comparisons for quality assurance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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